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Compound of Interest

Compound Name: Bucrilate

Cat. No.: B091031 Get Quote

An In-depth Technical Guide to the Material Safety of Isobutyl-2-cyanoacrylate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling of isobutyl-2-cyanoacrylate is paramount. This technical guide provides

a comprehensive overview of its material safety data, including physical and chemical

properties, toxicological information, and safety protocols.

Chemical and Physical Properties
Isobutyl-2-cyanoacrylate is a liquid monomer that rapidly polymerizes in the presence of

moisture.[1] Its key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₈H₁₁NO₂ [2]

Molecular Weight 153.18 g/mol [2][3]

CAS Registry Number 1069-55-2 [3]

Appearance Colorless liquid [4]

Odor Pungent, Stench [4]

Boiling Point 71-73°C [3]

170°C [5]

54-56°C [4]

Melting Point <25°C [5]

-20°C [4]

Flash Point 93°C (199°F) [3]

85°C (185°F) [4]

Density 0.99 g/cm³ at 20°C [3][5]

1.04 [4]

Viscosity 2.0 cP [3]

Heat of Polymerization 66.9 kJ/mol [3]

Vapor Pressure <0.3 mbar at 20°C [4]

Hazard Identification and GHS Classification
Isobutyl-2-cyanoacrylate is classified with the following hazards according to the Globally

Harmonized System (GHS):
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Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source:[2]

GHS Pictogram:

alt text

Signal Word: Warning[6]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets. Key statements include P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and

P302+P352 (IF ON SKIN: Wash with plenty of water).[7]

Toxicological Information
The toxicity of cyanoacrylates is a subject of ongoing research. The primary concerns are

cytotoxicity and irritation.
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Route of
Exposure

Endpoint Value Species Source

Intravenous LD50 242 mg/kg Mice [3]

Oral (for Ethyl

Cyanoacrylate)
LD50 >5000 mg/kg Rat [8][9]

Dermal (for Ethyl

Cyanoacrylate)
LD50 >2000 mg/kg [8]

Studies have shown that isobutyl-2-cyanoacrylate can be cytotoxic.[10][11] One proposed

mechanism for this cytotoxicity involves the generation of lipid hydroperoxides, which can

activate prostaglandin and thromboxane biosynthesis and lead to membrane oxidation and

lysis.[11] Some research suggests that increasing the alkyl chain length of the cyanoacrylate

molecule may reduce the release of toxic substances.[10] While some concerns about

carcinogenicity have been raised, studies on bucrylate (isobutyl-2-cyanoacrylate) have not

demonstrated a neoplastic potential.[12][13]

Experimental Protocols
Detailed experimental protocols for toxicological studies are often proprietary or published in

peer-reviewed literature. The following is a generalized workflow for assessing the cytotoxicity

of a substance like isobutyl-2-cyanoacrylate based on common methodologies.
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Cytotoxicity Assessment Workflow

Signaling Pathways
As mentioned, one of the proposed mechanisms of isobutyl-2-cyanoacrylate cytotoxicity

involves the activation of prostaglandin and thromboxane biosynthesis.[11] The following

diagram illustrates this proposed pathway.
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Proposed Cytotoxicity Pathway

First Aid Measures
Due to its rapid polymerization and bonding properties, specific first aid measures are

necessary. The general workflow for responding to an exposure event is outlined below.

Skin Contact Eye Contact Inhalation

Exposure to Isobutyl-2-cyanoacrylate

Do NOT pull bonded skin apart.
Soak in warm, soapy water.

Rinse cautiously with water for several minutes.
Remove contact lenses if possible. Move person to fresh air.

Gently peel or roll surfaces apart
using a blunt instrument. Seek immediate medical attention. If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.
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First Aid Response Workflow

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the product's efficacy.

Handling: Use in a well-ventilated area.[7] Avoid contact with skin, eyes, and clothing.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles and

chemical-resistant gloves (e.g., nitrile or polyethylene).[7][8] Avoid cotton products as they

can react exothermically with the adhesive.[8][14]

Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open

flames.[7][15] Keep the container tightly closed.[7] For long-term storage, refrigeration or

freezing (-20°C) in an inert atmosphere is recommended.[4][6]

Accidental Release Measures
In case of a spill:

Evacuate the area and remove all ignition sources.[7]

Ensure adequate ventilation.[7]

Wear appropriate PPE.[7]

For small spills, flood the area with water to polymerize the adhesive.[8]

Absorb the polymerized material with an inert substance (e.g., sand, earth) and place it in a

suitable container for disposal.[8]

Dispose of the waste in accordance with local, state, and federal regulations.[8]

Ecological Information
There is limited data available on the ecological effects of isobutyl-2-cyanoacrylate.[7] It is

advised to prevent its release into the environment and drains.[7]
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This guide provides a summary of the key safety information for isobutyl-2-cyanoacrylate. For

complete and detailed information, always refer to the most recent Safety Data Sheet (SDS)

provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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